Cas no 142355-80-4 (tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate
• CAS No: 142355-80-4
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 1081554
• PubChem ID: 10446560
• Update Time: 2025-05-20

tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate
• tert-butyl 4-(4-methoxy-4-oxobut-2-enyl)piperidine-1-carboxylate
• tert-butyl 4-[(E)-4-methoxy-4-oxobut-2-enyl]piperidine-1-carboxylate
• 1-Boc-4-(4-Methoxy-4-oxo-2-butenyl)piperidine
• AK-29851
• FT-0649720
• methyl 4-piperidin-4-yl>but-2-enoate
• SureCN6795973
• SCHEMBL6795973
• MTQBOSAYKRQDRQ-FNORWQNLSA-N
• tert-Butyl 4-[(2E)-4-methoxy-4-oxobut-2-en-1-yl]piperidine-1-carboxylate
• methyl 4-(N-BOC-piperidin-4-yl)trans-crotonate
• methyl4-(N-BOC-piperidin-4-yl)trans-crotonate
• tert-Butyl4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate
• 142373-55-5
• F80383
• DTXSID40440103
• SCHEMBL6795979
• 142355-80-4
• tert-Butyl(E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate
• tert-Butyl 4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(18)16-10-8-12(9-11-16)6-5-7-13(17)19-4/h5,7,12H,6,8-11H2,1-4H3/b7-5+
• InChI Key： MTQBOSAYKRQDRQ-FNORWQNLSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C/C=C/C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 283.17800
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 2.69070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate (CAS: 142355-80-4)

The compound tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate (CAS: 142355-80-4) has garnered significant attention in recent chemical and biomedical research due to its versatile applications in drug synthesis and medicinal chemistry. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the piperidine ring and the α,β-unsaturated ester moiety, make it a valuable building block for the development of novel drug candidates. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, demonstrating its broad applicability in drug discovery.

In terms of synthesis, advancements have been made in optimizing the production of tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate. A recent study published in the Journal of Organic Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as the use of biodegradable catalysts and solvent-free conditions, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Biological evaluations of derivatives synthesized from this compound have shown promising results. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogues exhibit potent inhibitory activity against specific cancer cell lines, with IC50 values in the nanomolar range. These findings suggest potential applications in oncology, particularly in targeting resistant forms of cancer. Additionally, preliminary in vivo studies have indicated favorable pharmacokinetic profiles, further supporting its therapeutic potential.

Another area of interest is the compound's role in modulating neurotransmitter systems. Research published in ACS Chemical Neuroscience has demonstrated that derivatives of tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate can interact with central nervous system receptors, offering possibilities for the treatment of neurological disorders such as Parkinson's disease and depression. These studies underscore the compound's versatility and its ability to serve as a scaffold for diverse therapeutic targets.

Despite these advancements, challenges remain in the clinical translation of findings related to this compound. Issues such as scalability of synthesis, metabolic stability, and toxicity profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the compound's potential in drug development.

In conclusion, tert-Butyl (E)-4-(4-methoxy-4-oxobut-2-en-1-yl)piperidine-1-carboxylate (CAS: 142355-80-4) continues to be a focal point in chemical and biomedical research. Its multifaceted applications, from drug synthesis to therapeutic agent development, highlight its importance in advancing medicinal chemistry. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.